Acid Orange 74 Acid Orange 74
Brand Name: Vulcanchem
CAS No.: 10127-27-2
VCID: VC21229506
InChI: InChI=1S/C16H13N5O7S.Cr.Na.H2O/c1-9-14(16(23)20(19-9)10-5-3-2-4-6-10)18-17-12-7-11(21(24)25)8-13(15(12)22)29(26,27)28;;;/h2-8H,1H3,(H3,17,18,19,22,23,26,27,28);;;1H2/q;+3;+1;/p-4
SMILES: CC1=C(C(=O)N(N1)C2=CC=CC=C2)N=NC3=C(C(=CC(=C3)[N+](=O)[O-])S(=O)(=O)[O-])O.[Na+]
Molecular Formula: C16H11CrN5O8S.Na
C16H11CrN5NaO8S
Molecular Weight: 508.3 g/mol

Acid Orange 74

CAS No.: 10127-27-2

Cat. No.: VC21229506

Molecular Formula: C16H11CrN5O8S.Na
C16H11CrN5NaO8S

Molecular Weight: 508.3 g/mol

* For research use only. Not for human or veterinary use.

Acid Orange 74 - 10127-27-2

Specification

CAS No. 10127-27-2
Molecular Formula C16H11CrN5O8S.Na
C16H11CrN5NaO8S
Molecular Weight 508.3 g/mol
IUPAC Name sodium;chromium(3+);3-[(3-methyl-5-oxo-1-phenylpyrazol-2-id-4-yl)diazenyl]-5-nitro-2-oxidobenzenesulfonate;hydroxide
Standard InChI InChI=1S/C16H13N5O7S.Cr.Na.H2O/c1-9-14(16(23)20(19-9)10-5-3-2-4-6-10)18-17-12-7-11(21(24)25)8-13(15(12)22)29(26,27)28;;;/h2-8H,1H3,(H3,17,18,19,22,23,26,27,28);;;1H2/q;+3;+1;/p-4
Standard InChI Key PKKMPNLKTQQJEF-UHFFFAOYSA-J
SMILES CC1=C(C(=O)N(N1)C2=CC=CC=C2)N=NC3=C(C(=CC(=C3)[N+](=O)[O-])S(=O)(=O)[O-])O.[Na+]
Canonical SMILES CC1=C(C(=O)N([N-]1)C2=CC=CC=C2)N=NC3=C(C(=CC(=C3)[N+](=O)[O-])S(=O)(=O)[O-])[O-].[OH-].[Na+].[Cr+3]

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